Cas no 1904625-44-0 ((E)-3-(furan-2-yl)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)prop-2-en-1-one)

• Product Name: (E)-3-(furan-2-yl)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)prop-2-en-1-one
• CAS No: 1904625-44-0
• MF: C₂₁H₂₀N₂O₃
• MW: 348.395105361938
• CID: 6409639
• PubChem ID: 117054383
• Update Time: 2025-06-14

(E)-3-(furan-2-yl)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-1-[4-(quinolin-8-yloxy)piperidin-1-yl]prop-2-en-1-one
• (E)-3-(furan-2-yl)-1-(4-quinolin-8-yloxypiperidin-1-yl)prop-2-en-1-one
• (E)-3-(furan-2-yl)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)prop-2-en-1-one
• F6474-3519
• AKOS025345232
• 1904625-44-0

• Inchi： 1S/C21H20N2O3/c24-20(9-8-17-6-3-15-25-17)23-13-10-18(11-14-23)26-19-7-1-4-16-5-2-12-22-21(16)19/h1-9,12,15,18H,10-11,13-14H2/b9-8+
• InChI Key： JZTICDIAIPJKQX-CMDGGOBGSA-N
• SMILES： O(C1=CC=CC2=CC=CN=C12)C1CCN(C(/C=C/C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 348.14739250g/mol
• Monoisotopic Mass: 348.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.6Ų

Additional information on (E)-3-(furan-2-yl)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)prop-2-en-1-one

Comprehensive Overview of (E)-3-(furan-2-yl)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)prop-2-en-1-one (CAS No. 1904625-44-0)

The compound (E)-3-(furan-2-yl)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)prop-2-en-1-one, identified by its CAS No. 1904625-44-0, is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its intricate design combines a furan ring, a quinoline moiety, and a piperidine scaffold, making it a promising candidate for various applications. Researchers are particularly intrigued by its potential in modulating biological pathways, given its hybrid structure that bridges heterocyclic and aromatic systems.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in targeted therapy. The (E)-3-(furan-2-yl)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)prop-2-en-1-one stands out due to its ability to interact with specific protein domains, a feature often searched by scientists exploring drug discovery and structure-activity relationships (SAR). Its enone functionality further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

One of the most frequently asked questions in online forums and academic discussions revolves around the synthetic routes for this compound. The piperidin-1-yl and quinolin-8-yloxy groups require precise coupling strategies, often involving Pd-catalyzed cross-coupling or Mitsunobu reactions. These methodologies align with the growing trend of green chemistry, as researchers seek eco-friendly protocols to minimize waste and improve yields. The compound’s E-configuration also underscores the importance of stereoselective synthesis, a hot topic in modern organic chemistry.

From a pharmacological perspective, the quinoline core in 1904625-44-0 is associated with diverse bioactivities, including anti-inflammatory and antimicrobial properties. This has led to speculation about its potential in addressing drug-resistant infections, a pressing global health concern. Meanwhile, the furan ring contributes to its lipophilicity, a critical factor in blood-brain barrier penetration—a key focus area for central nervous system (CNS) drug development.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques frequently searched by quality control professionals. Its UV absorption profile, attributed to the conjugated enone-furan-quinoline system, also makes it suitable for photophysical studies, a niche yet expanding field. As the scientific community continues to explore multi-target therapeutics, the structural complexity of (E)-3-(furan-2-yl)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)prop-2-en-1-one positions it as a molecule of enduring relevance.

In summary, CAS No. 1904625-44-0 represents a convergence of synthetic ingenuity and biological potential. Its design caters to contemporary needs in precision medicine and materials science, while its study addresses frequently searched queries about heterocyclic synthesis and bioactive scaffolds. As research progresses, this compound may well emerge as a cornerstone in next-generation therapeutic and diagnostic innovations.